Chemical approaches to the elucidation of template biosynthesis: study of replication and reverse transcription

Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n05ABEH000420

Abstract

Chemical approaches to the elucidation of DNA template biosynthesis using DNA polymerases and reverse transcriptases, predominantly DNA polymerase I from E.coli and reverse transcriptase from HIV-1, are considered. Special attention is paid to the comparison of chemical modification and X-ray structural analysis data as well as to quantitative aspects of the interaction of DNA polymerases with templates, primers, and nucleoside 5'-triphosphates. New versions of a catalytically competent labelling method developed in the course of investigation of these enzymes are described. The data obtained in the analysis of replication complexes using primer analogues with photoreactive groups are presented. The bibliography includes 98 references.

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